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Cat. No.: B14752382

Get Quote

Disclaimer: The specific valve model "MRV-03" appears to be a manufacturer-specific

designation. Without access to the manufacturer's datasheet, it is not possible to provide the

exact symbol and specifications for this particular component. The following guide provides an

in-depth explanation of a common type of hydraulic valve that such a model number might

represent: a pilot-operated pressure relief valve. This guide is intended for researchers,

scientists, and drug development professionals who may encounter hydraulic systems in

laboratory automation and instrumentation.

Introduction to Pressure Relief Valves
In hydraulic systems, pressure relief valves are critical safety components designed to limit the

maximum pressure within a circuit.[1] They protect system components from damage that

could be caused by excessive pressure.[1] There are two primary types of pressure relief

valves: direct-acting and pilot-operated.[1]

Direct-acting relief valves offer a rapid response to pressure spikes and are mechanically

simple.[1]

Pilot-operated relief valves are more suitable for controlling pressure in high-flow, high-

pressure applications, offering greater stability and accuracy.[1][2] This guide will focus on
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the pilot-operated type.

The Function of a Pilot-Operated Pressure Relief
Valve
A pilot-operated relief valve consists of a main stage and a pilot stage. The pilot stage, which

contains a smaller, adjustable spring-loaded poppet, controls the operation of the main stage.

Normal Operation: When the system pressure is below the valve's set pressure, both the

pilot and main stages are closed, and the hydraulic fluid flows to the rest of the circuit.

Pressure Limiting: As the system pressure rises to the set point, it overcomes the spring

force in the pilot stage, causing the pilot poppet to open. This allows a small amount of fluid

to bleed off, creating a pressure imbalance across the main stage piston.

Relieving Excess Pressure: This pressure differential lifts the main piston, allowing a much

larger volume of fluid to be diverted to the reservoir, thereby limiting the system pressure to

the set value.

Understanding the ISO Symbol for a Pilot-Operated
Pressure Relief Valve
The symbol for a pilot-operated pressure relief valve provides a graphical representation of its

function within a hydraulic schematic.
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Pilot-Operated Relief Valve Symbol

P (Inlet)

T (Outlet/Tank)

→

⦚◇ ⦚

 diagonally crossing the spring

Click to download full resolution via product page

Caption: ISO symbol for a pilot-operated pressure relief valve.

Explanation of the Symbol's Components:
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Component Symbol Description

Main Flow Path Solid Lines

Represents the primary path

for the hydraulic fluid through

the valve.

Valve Body Square
The square (or envelope)

represents the valve body.[3]

Inlet and Outlet Ports P and T

'P' denotes the pressure (inlet)

port, and 'T' denotes the tank

(outlet) port.[3]

Normally Closed Arrow →

The arrow is shown in its non-

actuated, or normally closed,

position, indicating that flow is

blocked.[3]

Spring ⦚

The zig-zag line symbolizes

the spring that holds the main

poppet in the closed position.

[3]

Adjustable Spring Arrow across spring

An arrow drawn diagonally

across the spring indicates that

its tension is adjustable,

allowing the pressure setting to

be changed.[1][3]

Pilot Line Dashed Line

The dashed line indicates a

pilot pressure line that senses

the upstream pressure to

actuate the valve.[2][3]

Pilot Stage ◇

The small diamond symbol

represents the pilot valve itself.

[2]
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Functional Diagram of a Pilot-Operated Relief Valve
in a Simple Circuit
The following diagram illustrates the role of a pilot-operated relief valve in a basic hydraulic

circuit.

Simple Hydraulic Circuit
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Caption: Simplified hydraulic circuit with a pilot-operated relief valve.

Workflow of the Circuit:
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Fluid Suction: The hydraulic pump draws fluid from the reservoir.

Pressurization: The pump pressurizes the fluid and sends it towards the actuator.

Pressure Monitoring: The pilot-operated relief valve is placed in-line between the pump and

the actuator. It continuously monitors the pressure in this line.

Normal Operation: If the pressure is below the valve's setting, the fluid flows directly to the

actuator to perform work.

Pressure Relief: If the pressure exceeds the set limit (e.g., if the actuator reaches the end of

its stroke), the relief valve opens and diverts the excess flow back to the reservoir. This

prevents a dangerous pressure buildup in the system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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